Cas no 1211573-00-0 (N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride)

• Product Name: N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride
• CAS No: 1211573-00-0
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD17214731
• CID: 858520
• PubChem ID: 67043737
• Update Time: 2025-08-05

N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-pyrrolidinecarboxamide HCl
• N,N-Dimethyl-3-pyrrolidinecarboxamide hydrochloride
• (S)-N,N-Dimethyl-3-pyrrolidinecarboxamide hydrochloride
• (R)-N,N-Dimethyl-3-pyrrolidinecarboxamide hydrochloride
• N,N-dimethylpyrrolidine-3-carboxamide hydrochloride
• Z1562155929
• N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride
• AKOS040854021
• DB-418194
• F1915-8787
• AB89365
• SCHEMBL1464969
• EN300-253296
• N,N-Dimethyl-3-pyrrolidinecarboxamidehydrochloride
• 1211573-00-0
• CS-0432654
• AB88708
• C77803

• MDL： MFCD17214731
• Inchi： 1S/C7H14N2O.ClH/c1-9(2)7(10)6-3-4-8-5-6;/h6,8H,3-5H2,1-2H3;1H
• InChI Key： DSOXCJZZKVNNJB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNCC1)N(C)C

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-dimethylpyrrolidine-3-carboxamide;hydrochloride

N,N-Dimethylpyrrolidine-3-carboxamide; Hydrochloride (CAS No. 1211573-00-0): An Overview of Its Properties and Applications

N,N-Dimethylpyrrolidine-3-carboxamide; hydrochloride (CAS No. 1211573-00-0) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as DMP-3C-HCl, is a derivative of pyrrolidine and is characterized by its unique structural features and chemical properties. In this article, we will delve into the chemical structure, physical properties, and potential applications of N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride, highlighting its significance in recent scientific advancements.

Chemical Structure and Properties

N,N-Dimethylpyrrolidine-3-carboxamide; hydrochloride is a chiral compound with the molecular formula C8H16N2O·HCl. The core structure consists of a pyrrolidine ring with a carboxamide group attached to the third carbon atom, and two methyl groups attached to the nitrogen atom of the carboxamide. The presence of the hydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various applications in both research and industry.

The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is around 225°C, and it has a molecular weight of approximately 188.68 g/mol. The chiral nature of N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride makes it particularly interesting for studies involving enantiomeric purity and asymmetric synthesis.

Synthesis and Preparation

The synthesis of N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride typically involves several steps, starting from readily available starting materials such as pyrrolidine and appropriate carboxylic acids or their derivatives. One common approach involves the reaction of pyrrolidine with a carboxylic acid chloride to form the corresponding amide, followed by N-methylation using methyl iodide or another suitable methylating agent. The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, catalytic methods using transition metals have been developed to improve yield and reduce by-products. These improvements not only enhance the practicality of large-scale production but also contribute to the sustainability of chemical processes.

Biological Activity and Applications

N,N-Dimethylpyrrolidine-3-carboxamide; hydrochloride has shown promising biological activity in various assays, making it a valuable tool in pharmaceutical research. Studies have demonstrated its potential as a modulator of ion channels, particularly calcium channels, which play crucial roles in cellular signaling pathways. This property has led to its investigation as a potential therapeutic agent for conditions such as hypertension and neurological disorders.

In addition to its ion channel modulation activity, N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride has been explored for its anti-inflammatory properties. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like arthritis and multiple sclerosis.

The compound's ability to cross the blood-brain barrier (BBB) has also been studied, which is a critical factor for drugs targeting central nervous system (CNS) disorders. Research has indicated that N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride can effectively penetrate the BBB, making it a promising candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

While much of the current research on N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride is still in preclinical stages, several clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various aspects, including pharmacokinetics, pharmacodynamics, and dose-ranging studies.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and potential interactions with other medications.

The future prospects for N,N-dimethylpyrrolidine-3-carboxamide; hydrochloride are promising. Its unique combination of biological activities makes it a versatile candidate for developing new therapies across multiple therapeutic areas. Ongoing research aims to optimize its formulation for improved bioavailability and target specificity, which could further enhance its therapeutic potential.

Conclusion

N,N-Dimethylpyrrolidine-3-carboxamide; hydrochloride (CAS No. 1211573-00-0) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, biological activity, and favorable properties make it an attractive target for further investigation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of various biological processes and diseases.